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Introduction

Manogepix (MGX) is the active moiety of the prodrug fosmanogepix, a first-in-class antifungal
agent with a novel mechanism of action.[1][2][3] It targets the fungal enzyme Gwtl
(glycosylphosphatidylinositol-anchored wall protein transfer 1), which is essential for the
biosynthesis of GPI-anchored proteins crucial for fungal cell wall integrity and virulence.[1][4][5]
This unique mechanism provides activity against a broad spectrum of fungal pathogens,
including species resistant to other antifungal classes like azoles and echinocandins.[2][3]
Accurate determination of the Minimum Inhibitory Concentration (MIC) is critical for
understanding its spectrum of activity, monitoring for resistance development, and guiding
preclinical and clinical research. The European Committee on Antimicrobial Susceptibility
Testing (EUCAST) has established standardized broth microdilution methods for antifungal
susceptibility testing to ensure inter-laboratory reproducibility.[6] This document provides a
detailed protocol for determining Manogepix MICs against various fungal isolates using the
EUCAST broth microdilution method.

Signaling Pathway of Manogepix
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Caption: Mechanism of action of Manogepix.

Manogepix MIC Data Summary

The following table summarizes Manogepix MIC ranges for various fungal species as
determined by broth microdilution methods. These values are provided for informational
purposes and may vary based on the specific isolates tested.
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Fungal Species MICso (ug/mL) MICo0 (ug/mL) MIC Range (pg/mL)
Candida albicans 0.008 0.008 <0.001 - 0.25
Candida auris 0.008 0.016 0.002 - 0.063
Candida glabrata 0.03-0.06 0.06 - 0.12 0.004 - >0.5
Candida krusei >0.5 >0.5 >0.5
Candida parapsilosis 0.03 0.03 0.016 - 0.125
Cryptococcus

ne)::ormans 05 ! 003-1
Aspergillus fumigatus 0.016 - 0.03 0.03 <0.008 - 0.06
Scedosporium spp. 0.03-0.06 0.06 - 0.12 Not specified
Fusarium spp. 0.016 0.06 Not specified

Note: Data compiled from multiple sources which may have used EUCAST or CLSI
methodologies.[7][8][9][10][11] For filamentous fungi, Minimum Effective Concentration (MEC)
values are often reported and may differ from MICs.[4]

Protocol: Manogepix MIC Determination by EUCAST
Broth Microdilution

This protocol is based on the EUCAST definitive document for broth microdilution antifungal
susceptibility testing of yeasts and is adapted for Manogepix.

Experimental Workflow
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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